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Compound of Interest

Compound Name: Mefenamic acid-13C6

Cat. No.: B12058308 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of Mefenamic
acid-13C6, a stable isotope-labeled internal standard crucial for quantitative bioanalytical

studies. This document outlines key suppliers, their product specifications, and guidance on its

application in research settings.

Introduction to Mefenamic Acid-13C6
Mefenamic acid is a non-steroidal anti-inflammatory drug (NSAID) that functions by inhibiting

cyclooxygenase (COX) enzymes, specifically COX-1 and COX-2.[1][2] This inhibition prevents

the conversion of arachidonic acid to prostaglandins, which are key mediators of pain and

inflammation. Mefenamic acid-13C6 is a stable isotope-labeled version of mefenamic acid,

where six carbon atoms on the benzoic ring have been replaced with the heavy isotope 13C.

This isotopic labeling makes it an ideal internal standard for mass spectrometry-based

quantitative analysis, such as liquid chromatography-mass spectrometry (LC-MS) and gas

chromatography-mass spectrometry (GC-MS), as it co-elutes with the unlabeled analyte but is

distinguishable by its higher mass.[1]

Commercial Suppliers and Product Specifications
Several reputable chemical suppliers offer Mefenamic acid-13C6 for research purposes. While

specific purity and isotopic enrichment values are lot-dependent and should be confirmed by
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consulting the Certificate of Analysis (CoA) from the supplier, the following table summarizes

the available information.

Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Stated
Purity

Format

MedchemE

xpress

Mefenamic

acid-13C6

1325559-

19-0

C₉¹³C₆H₁₅

NO₂
247.24

Not

specified
Solid

Sigma-

Aldrich

(VETRANA

L®)

Mefenamic

acid-

(benzoic

ring-13C6)

1325559-

19-0

¹³C₆C₉H₁₅

NO₂
247.24

Analytical

Standard
Neat

BLD

Pharm

Mefenamic

acid-13C6

1325559-

19-0

C₉(¹³C)₆H₁₅

NO₂
247.24

Not

specified
Solid

Cayman

Chemical

Mefenamic

Acid-d4

(labeled

version

available)

Not

applicable

for 13C6

C₁₅H₁₁D₄N

O₂
245.3

≥98% (for

d4)
Solid

HPC

Standards

13C6-

Mefenamic

acid

1325559-

19-0

(¹³C)₆C₉H₁₅

NO₂

Not

specified

Not

specified

Solid or

Solution

Note: The Certificate of Analysis for a specific lot should be consulted for precise data on purity

and isotopic enrichment.

Mechanism of Action: COX Inhibition Signaling
Pathway
Mefenamic acid exerts its anti-inflammatory and analgesic effects by blocking the

cyclooxygenase (COX) pathway. The following diagram illustrates this mechanism.
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Caption: Mefenamic acid inhibits COX-1 and COX-2, blocking prostaglandin synthesis.

Experimental Protocols: Use as an Internal Standard
in LC-MS
Mefenamic acid-13C6 is primarily used as an internal standard (IS) in quantitative analytical

methods to correct for analyte loss during sample preparation and instrumental analysis. Below

is a representative workflow and a general protocol for its use in the quantification of

mefenamic acid in a biological matrix (e.g., plasma).

Experimental Workflow
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Caption: Workflow for quantitative analysis using a stable isotope-labeled internal standard.
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General Protocol for Quantification of Mefenamic Acid in
Plasma
1. Preparation of Stock Solutions:

Mefenamic Acid Stock Solution (1 mg/mL): Accurately weigh and dissolve mefenamic acid in

a suitable solvent (e.g., methanol or acetonitrile).

Mefenamic Acid-13C6 (Internal Standard) Stock Solution (1 mg/mL): Accurately weigh and

dissolve Mefenamic acid-13C6 in the same solvent.

2. Preparation of Calibration Standards and Quality Control Samples:

Prepare a series of calibration standards by spiking blank plasma with known concentrations

of mefenamic acid.

Prepare quality control (QC) samples at low, medium, and high concentrations in the same

manner.

3. Sample Preparation:

To 100 µL of plasma sample (calibration standard, QC, or unknown), add a fixed amount of

Mefenamic Acid-13C6 working solution (e.g., 10 µL of a 1 µg/mL solution).

Perform protein precipitation by adding a precipitating agent (e.g., 300 µL of acetonitrile).

Vortex mix and centrifuge to pellet the precipitated proteins.

Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

Reconstitute the residue in a suitable mobile phase for LC-MS analysis.

4. LC-MS/MS Analysis:

Liquid Chromatography (LC): Use a C18 reverse-phase column with a gradient elution of

mobile phases such as water with 0.1% formic acid and acetonitrile with 0.1% formic acid.
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Mass Spectrometry (MS/MS): Operate the mass spectrometer in multiple reaction monitoring

(MRM) mode.

MRM Transition for Mefenamic Acid: Monitor the transition of the parent ion to a specific

product ion (e.g., m/z 242.1 → 198.1).

MRM Transition for Mefenamic Acid-13C6: Monitor the transition of the parent ion to its

corresponding product ion (e.g., m/z 248.1 → 204.1).

5. Data Analysis:

Integrate the peak areas for both mefenamic acid and Mefenamic acid-13C6.

Calculate the peak area ratio of the analyte to the internal standard.

Construct a calibration curve by plotting the peak area ratio against the concentration of the

calibration standards.

Determine the concentration of mefenamic acid in the unknown samples by interpolating

their peak area ratios from the calibration curve.

Conclusion
Mefenamic acid-13C6 is a vital tool for researchers requiring accurate quantification of

mefenamic acid in various biological matrices. Several commercial suppliers provide this stable

isotope-labeled standard, and while detailed specifications require direct inquiry or consultation

of the Certificate of Analysis, its application as an internal standard in LC-MS methodologies is

well-established. The provided workflow and protocol offer a foundational guide for its

implementation in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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